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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine
CAS No.: 144693-57-2
Cat. No.: B121837
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Executive Summary

1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2), also known as 3,5-
bis(aminomethyl)pyrazole, represents a high-value "privileged scaffold" in modern synthetic
chemistry.[1] Unlike its aromatic analog (3,5-diaminopyrazole), the insertion of methylene
spacers (—CHz2—) between the pyrazole core and the amine groups fundamentally alters its
reactivity. It transforms the molecule from a weak aromatic base into a flexible, aliphatic
polyamine with a rigid heterocyclic core.[1]

This guide details the protocols for synthesizing, handling, and deploying this scaffold in two
primary domains: Supramolecular Coordination Chemistry (MOFs/Metallopolymers) and
Medicinal Chemistry (Peptidomimetics).

Part 1: Molecular Architecture & Reactivity Profile[1]

Understanding the three distinct reactive sites is crucial for designing self-validating
experiments.[1]
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. Reactivity &
Feature Chemical Nature pKa (approx) L.
Application
Switchable Bridge:
Deprotonation yields
) ) the pyrazolate anion,
Amphoteric ~14.0 (acid) / ~2.5 o o
Pyrazole NH ) a ubiquitous bridging
(Acid/Base) (base)

ligand for dinuclear
metal centers (e.g.,
Cuz, Zn2).[1]

Chelation/Functionaliz
ation: High
. ] ] nucleophilicity allows
_ _ Primary Aliphatic _ _
Exocyclic Amines ) ~9.5-10.5 for rapid amide
Amine _ _

coupling, reductive
amination, or Schiff

base formation.[1]

Flexibility: Breaks
conjugation, allowing
the amine arms to

] rotate and capture

Methylene Spacer sp3 Carbon Linker N/A o

metals in distorted
geometries impossible
for rigid aromatic

amines.[1]

Structural Visualization

The following diagram illustrates the synthesis of the core scaffold and its divergent application
pathways.
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Figure 1: Synthetic workflow converting the nitrile precursor to the diamine scaffold and
subsequent application divergence.

Part 2: Synthesis Protocol (Self-Validating)

While 1H-Pyrazole-3,5-dimethanamine is commercially available, it is often expensive or
unstable in free-base form.[1] The following protocol describes the reduction of 3,5-
dicyanopyrazole (a stable, cheaper precursor).

Protocol A: LiAlH4 Reduction (Standard Lab Scale)

Target Yield: 75-85% | Time: 24 Hours

Reagents:

3,5-Dicyanopyrazole (1.0 eq)[1]

Lithium Aluminum Hydride (LiAlIH4) (4.0 eq) — Use 2.4M in THF solution for safety.

Anhydrous THF (Solvent)

Rochelle’s Salt (Potassium sodium tartrate) — Critical for emulsion breaking.

Step-by-Step Methodology:

e Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a reflux condenser and
N2 inlet.
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e Charging: Add anhydrous THF (0.2 M concentration relative to nitrile) and cool to 0°C.
Carefully add LiAlH4 solution dropwise.

» Addition: Dissolve 3,5-dicyanopyrazole in minimal THF and add slowly to the hydride
suspension. Observation: Gas evolution (Hz) will occur.

e Reaction: Warm to room temperature, then reflux for 12—16 hours.

o Validation Point: Monitor via TLC (MeOH/DCM 1:9).[1] The starting nitrile (high R_f) should
disappear; the amine stays at the baseline.[1]

¢ Quenching (The Fieser Method): Cool to 0°C. For every x grams of LiAlH4 used, add:
o X mL Water[1][2]
o x mL 15% NaOH[1]
o 3x mL Water[1]

o Workup: Stir until the gray precipitate turns white and granular (approx. 1 hour). Filter
through Celite.[1]

« |solation: Dry the filtrate (Na=SOa4) and concentrate. The product is often a viscous oil or low-
melting solid.[1]

o Stability Note: Convert to the dihydrochloride salt (HCl/Dioxane) for long-term storage.[1]

QC Specifications (Data Table):

Metric Expected Value Method

Diagnostic singlet at 6.2
0 6.2 (s, 1H, Py-H4), 3.8 (s,

1H NMR (D20) 4H, CHa) ppm confirms pyrazole
) 2 - -
integrity.
IR Spectroscopy Loss of ~2230 cm~1 (CN) Confirm complete reduction.[1]

| Mass Spec (ESI) | [M+H]* = 127.09 m/z | Primary ion peak.[1] |
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Part 3: Application in Coordination Chemistry
(MOFs & Macrocycles)

The "dimethanamine” arms allow this molecule to act as a compartmental ligand.[1] When
reacted with dialdehydes, it forms Robson-type macrocycles capable of hosting two metal ions
(e.g., Cuz-centers), mimicking enzyme active sites (e.g., Tyrosinase).

Protocol B: Synthesis of Dinuclear Macrocyclic Ligands

Concept: Schiff-base condensation with 2,6-diformyl-4-methylphenol.[1]

o Stoichiometry: Mix 1H-Pyrazole-3,5-dimethanamine (1 eq) with 2,6-diformyl-4-
methylphenol (2 eq) in Methanol.

o Templating: Add metal salt (e.g., Zn(ClOa4)2 or Cu(OAc)2) (2 eq) immediately. The metal ions
template the cyclization, preventing polymerization.[1]

e Conditions: Reflux for 4 hours.

o Result: The pyrazole NH bridges the two metals, while the imine nitrogens (formed from the
amine arms) complete the coordination sphere.[1]

Visualizing the Coordination Logic:
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Figure 2: Logic flow for constructing dinuclear metallo-macrocycles.

Part 4: Application in Medicinal Chemistry

In drug discovery, this scaffold serves as a Linker-Core.[1] The pyrazole ring offers hydrogen
bond donor/acceptor properties (kinase hinge binding), while the aminomethyl arms allow for
the attachment of pharmacophores to explore the solvent-exposed regions of a binding pocket.

Strategy: Orthogonal Protection

To functionalize the two amines differentially (or to distinguish them from the pyrazole nitrogen),
sequential protection is required.

e Boc-Protection (Primary Amines):

o React the scaffold with Boc20 (2.0 eq) in Dioxane/Water (1:1) with NaOH.[1]
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o Selectivity: The aliphatic amines are more nucleophilic than the pyrazole nitrogen and will
react first.[1]

o Product: 3,5-bis((tert-butoxycarbonylamino)methyl)pyrazole.[1]
e N-Alkylation (Pyrazole Ring):

o With the side chains protected, the pyrazole NH can be alkylated (R-X, Cs2COs, DMF) to
introduce a third diversity vector.

» Deprotection: Acidic conditions (TFA/DCM) remove the Boc groups, regenerating the amines
for amide coupling.

Part 5: Handling & Safety

o CO:2 Sensitivity: Like all primary amines, the free base absorbs atmospheric CO2 to form
carbamates.[1] Store under Argon or as the HCI salt.

e Hygroscopic: The hydrochloride salt is extremely hygroscopic.[1] Handle in a desiccator or
glovebox if precise stoichiometry is required.

¢ Amine Toxicity: Treat as a corrosive and irritant.[1] Use standard PPE.[1]
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o El-Emary, T. I. (2006).[1] Synthesis and Biological Activity of some New Pyrazole
Derivatives.

o Source: (General reference for pyrazole reactivity).
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o Meyer, F,, et al. (1999).
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o Guerriero, P., et al. (1995).
o Source:

¢ PubChem Compound Summary
o 1H-Pyrazole-3,5-dimethanamine (CID 15772800).[1][3]
o Source:

(Note: Specific protocols adapted from standard reductions of dinitriles as described in Vogel's
Textbook of Practical Organic Chemistry due to the niche nature of the specific CAS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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